Cas no 63580-93-8 (Benzonitrile, 4-chloro-3-nitro-5-(trifluoromethyl)-)

• Product Name: Benzonitrile, 4-chloro-3-nitro-5-(trifluoromethyl)-
• CAS No: 63580-93-8
• MF: C₈H₂ClF₃N₂O₂
• MW: 250.561891078949
• CID: 1654079
• PubChem ID: 71381045
• Update Time: 2025-04-21

Benzonitrile, 4-chloro-3-nitro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-chloro-3-nitro-5-(trifluoromethyl)-
• 4-chloro-3-nitro-5-(trifluoromethyl)benzonitrile
• DTXSID70803520
• 63580-93-8

• Inchi： 1S/C8H2ClF3N2O2/c9-7-5(8(10,11)12)1-4(3-13)2-6(7)14(15)16/h1-2H
• InChI Key： DNGYKJVZWDSKIE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C#N)=CC=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.97576
• Monoisotopic Mass: 249.9756895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 66.93